Cas no 5463-10-5 (9H-Purine-2,6-diamine,N2-butyl-N6,N6-dimethyl-)

• Product Name: 9H-Purine-2,6-diamine,N2-butyl-N6,N6-dimethyl-
• CAS No: 5463-10-5
• MF: C₁₁H₁₈N₆
• MW: 234.300820827484
• CID: 383284
• PubChem ID: 521525
• Update Time: 2025-04-19

9H-Purine-2,6-diamine,N2-butyl-N6,N6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-2,6-diamine,N2-butyl-N6,N6-dimethyl-
• 2-(butylamino)-6-(dimethylamino)-purine
• AC1LAVPA
• N2-Butyl-N6,N6-dimethyl-7(9)H-purin-2,6-diyldiamin
• N2-butyl-N6,N6-dimethyl-7(9)H-purine-2,6-diyldiamine
• NSC15420
• Purine, 2-(n-butylamino)-6-(dimethylamino)-
• NSC-15420
• DTXSID60334671
• 5463-10-5
• 2-N-butyl-6-N,6-N-dimethyl-7H-purine-2,6-diamine

• Inchi： 1S/C11H18N6/c1-4-5-6-12-11-15-9-8(13-7-14-9)10(16-11)17(2)3/h7H,4-6H2,1-3H3,(H2,12,13,14,15,16)
• InChI Key： JHXLGYKRRFKGGQ-UHFFFAOYSA-N
• SMILES： N(C1=NC2=C(C(=N1)N(C)C)NC=N2)CCCC

Computed Properties

• Exact Mass: 233.15171
• Monoisotopic Mass: 234.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 66.83
• LogP: 1.70390